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Cat. No.: B593114 Get Quote

Boldenone Propionate: A Comprehensive
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
Boldenone Propionate is a synthetic anabolic-androgenic steroid (AAS) derived from

testosterone. Characterized by a propionate ester attached to the 17-beta hydroxyl group, this

modification alters its pharmacokinetic profile, promoting a slower release from the site of

injection compared to its parent compound, boldenone. This document provides a detailed

overview of the chemical structure, physicochemical properties, and known signaling pathways

of Boldenone Propionate, intended for a technical audience in research and drug

development. It includes a compilation of quantitative data, descriptions of relevant

experimental methodologies, and visual representations of its mechanism of action and

analytical workflows.

Chemical Structure and Identification
Boldenone Propionate is systematically named [(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-

oxo-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl] propanoate.[1] Its

chemical structure is distinguished by the foundational androstane skeleton, featuring a double
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bond between the first and second carbon atoms of the A-ring, a ketone group at the third

carbon position, and a propionate ester at the 17-beta position.

Table 1: Chemical Identification of Boldenone Propionate

Identifier Value

IUPAC Name

[(8R,9S,10R,13S,14S,17S)-10,13-dimethyl-3-

oxo-6,7,8,9,11,12,14,15,16,17-

decahydrocyclopenta[a]phenanthren-17-yl]

propanoate[1]

CAS Number 977-32-2[1]

Molecular Formula C₂₂H₃₀O₃[1]

Canonical SMILES
CCC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C

@H]3[C@H]2CCC4=CC(=O)C=C[C@]34C)C[1]

InChI Key ULJOJMSGJSWPSE-BLQWBTBKSA-N[2]

Physicochemical Properties
The physical and chemical properties of Boldenone Propionate are crucial for its formulation,

delivery, and disposition in a biological system. The propionate ester significantly increases its

lipophilicity compared to the free steroid, boldenone.

Table 2: Physicochemical Data of Boldenone Propionate
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Property Value

Molecular Weight 342.47 g/mol [1]

Appearance Off-white to white powder[1]

Melting Point 158 °C[1]

Boiling Point 456.2 ± 45.0 °C (at 760 mmHg)[1]

Density 1.1 ± 0.1 g/cm³[1]

Solubility

Soluble in Chloroform, Dichloromethane, Ethyl

Acetate, DMSO, Acetone. Slightly soluble in

Methanol.[3]

Enthalpy of Vaporization 71.6 ± 3.0 kJ/mol[1]

Flash Point 197.4 ± 28.8 °C[1]

Polarizability 38.5 ± 0.5 10⁻²⁴ cm³[1]

Surface Tension 43.0 ± 5.0 dyne/cm[1]

Molar Volume 304.5 ± 5.0 cm³[1]

Experimental Protocols
Determination of Melting Point (Capillary Method)
A standard method for determining the melting point of crystalline solids like Boldenone
Propionate involves the use of a capillary melting point apparatus.

Protocol:

A small, finely powdered sample of Boldenone Propionate is packed into a thin-walled

capillary tube, sealed at one end, to a height of 2-3 mm.

The capillary tube is placed in the heating block of a melting point apparatus, adjacent to a

calibrated thermometer.
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The sample is heated at a steady and slow rate, typically 1-2 °C per minute, as the

temperature approaches the expected melting point.

The temperature at which the first drop of liquid appears is recorded as the onset of melting,

and the temperature at which the entire sample becomes a clear liquid is the completion of

melting. The range between these two temperatures is reported as the melting point range.

For a pure substance, this range is typically narrow.

Determination of Boiling Point (Thiele Tube Method)
The boiling point of liquid compounds at atmospheric pressure can be determined using a

Thiele tube, a method suitable for small sample volumes.

Protocol:

A small amount of the liquid sample (a few milliliters) is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube with the liquid.

The test tube assembly is attached to a thermometer and immersed in a Thiele tube

containing a high-boiling point oil (e.g., mineral oil or silicone oil).

The Thiele tube is gently heated, and as the temperature rises, a stream of bubbles will

emerge from the open end of the inverted capillary tube.

Heating is discontinued, and the temperature at which the bubbling ceases and the liquid just

begins to enter the capillary tube is recorded as the boiling point.

Determination of Solubility
The solubility of Boldenone Propionate in various organic solvents can be determined through

standardized laboratory procedures.

Protocol:

A known, small amount of Boldenone Propionate (e.g., 1-5 mg) is placed in a vial.
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A specific volume of the solvent to be tested is added incrementally at a constant

temperature (e.g., 25 °C).

After each addition of solvent, the mixture is vigorously agitated (e.g., using a vortex mixer)

and visually inspected for complete dissolution.

The process is continued until the solid is fully dissolved. The solubility is then expressed as

the concentration of the saturated solution (e.g., in mg/mL). For slightly soluble compounds,

analytical techniques such as UV-Vis spectroscopy or HPLC can be used to quantify the

amount of dissolved solute.

Signaling Pathways and Mechanism of Action
Boldenone, the active component of Boldenone Propionate, exerts its biological effects

primarily through its interaction with the androgen receptor (AR).[4] Like other androgens, it can

also influence other signaling cascades.

Androgen Receptor Signaling Pathway
Boldenone acts as an agonist for the androgen receptor. Upon entering the cell, it binds to the

AR located in the cytoplasm. This binding induces a conformational change in the receptor,

leading to the dissociation of heat shock proteins (HSPs). The activated AR-ligand complex

then translocates to the nucleus, where it dimerizes and binds to specific DNA sequences

known as androgen response elements (AREs) in the promoter regions of target genes. This

interaction recruits co-activators and the basal transcription machinery, leading to the up- or

down-regulation of gene expression. The downstream effects include increased protein

synthesis and nitrogen retention, which contribute to its anabolic properties.[4]

Caption: Androgen Receptor Signaling Pathway of Boldenone.

NF-κB Signaling Pathway
Recent studies have suggested that anabolic steroids, including boldenone, may activate the

NF-κB (nuclear factor kappa-light-chain-enhancer of activated B cells) pathway. This pathway

is a key regulator of inflammatory responses, cell survival, and proliferation. In its inactive state,

NF-κB is sequestered in the cytoplasm by inhibitor of kappa B (IκB) proteins. Upon stimulation,

the IκB kinase (IKK) complex phosphorylates IκB, leading to its ubiquitination and subsequent

degradation by the proteasome. This frees NF-κB to translocate to the nucleus, where it binds
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to specific DNA elements and regulates the transcription of target genes. The activation of this

pathway by boldenone could contribute to some of its physiological and pathological effects.

Caption: Postulated NF-κB Signaling Pathway Activation by Boldenone.

Experimental Workflow for In Vitro Metabolism
Studies
The metabolism of Boldenone Propionate can be investigated using in vitro systems that

mimic hepatic biotransformation. A common workflow involves the use of liver microsomes or

S9 fractions, which contain key drug-metabolizing enzymes.

Caption: In Vitro Metabolism Workflow for Boldenone Propionate.

This workflow allows for the identification and characterization of phase I (e.g., hydroxylation,

oxidation) and phase II (e.g., glucuronidation, sulfation) metabolites of Boldenone Propionate,

providing crucial information for understanding its metabolic fate and for the development of

analytical methods for its detection.

Conclusion
Boldenone Propionate is a well-characterized anabolic-androgenic steroid with a distinct

chemical structure and physicochemical profile that dictates its biological activity and

therapeutic or illicit use. Its primary mechanism of action is through the activation of the

androgen receptor, leading to anabolic effects. Emerging evidence also suggests its interaction

with other signaling pathways, such as NF-κB, which warrants further investigation. The

experimental protocols and workflows described herein provide a framework for the continued

study of this and related compounds in the fields of pharmacology, toxicology, and anti-doping

science.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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